Cas no 892502-04-4 (N-Methyl5-(2-furyl)pyrid-2-ylmethylamine)

• Product name: N-Methyl5-(2-furyl)pyrid-2-ylmethylamine
• CAS No: 892502-04-4
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 714500
• PubChem ID: 26343611

N-Methyl5-(2-furyl)pyrid-2-ylmethylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl[5-(2-furyl)pyrid-2-yl]methylamine
• 1-[5-(furan-2-yl)pyridin-2-yl]-N-methylmethanamine
• 2-Pyridinemethanamine,5-(2-furanyl)-N-methyl-
• 5-Fur-2-yl-2-[methyl(aminomethyl)]pyridine
• DTXSID20649935
• AKOS006345993
• N-Methyl[5-(2-furyl)pyrid-2-yl]methylamine, AldrichCPR
• {[5-(furan-2-yl)pyridin-2-yl]methyl}(methyl)amine
• 5-(Fur-2-yl)-2-[methyl(aminomethyl)]pyridine 95%
• PS-5571
• 892502-04-4
• MFCD10700054
• N-Methyl5-(2-furyl)pyrid-2-ylmethylamine

• Inchi： InChI=1S/C11H12N2O/c1-12-8-10-5-4-9(7-13-10)11-3-2-6-14-11/h2-7,12H,8H2,1H3
• InChI Key： DOKOUBYFAJTDEI-UHFFFAOYSA-N
• SMILES： CNCC1=NC=C(C=C1)C2=CC=CO2

Computed Properties

• Exact Mass: 188.09500
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.092
• Boiling Point: 289.3°C at 760 mmHg
• Flash Point: 128.8°C
• Refractive Index: 1.543
• PSA: 38.06000
• LogP: 2.45190

N-Methyl5-(2-furyl)pyrid-2-ylmethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-Methyl5-(2-furyl)pyrid-2-ylmethylamine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-Methyl5-(2-furyl)pyrid-2-ylmethylamine

N-Methyl5-(2-furyl)pyrid-2-ylmethylamine: A Comprehensive Overview

N-Methyl5-(2-furyl)pyrid-2-ylmethylamine, identified by the CAS number 892502-04-4, is a compound of significant interest in contemporary chemical research. This compound, with its unique structure, has garnered attention for its potential applications in various fields, including pharmacology and material science. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules.

The chemical structure of N-Methyl5-(2-furyl)pyrid-2-ylmethylamine comprises a pyridine ring substituted with a furyl group and an N-methylamino group. This configuration imparts the compound with distinct electronic properties, making it a promising candidate for exploring new chemical reactions and synthetic pathways. Researchers have utilized computational chemistry techniques to analyze its electronic structure, revealing insights into its reactivity and stability under different conditions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of N-Methyl5-(2-furyl)pyrid-2-ylmethylamine. By employing catalytic cross-coupling reactions and microwave-assisted synthesis, chemists have achieved higher yields and better purity levels. These improvements not only facilitate large-scale production but also pave the way for exploring its applications in diverse industries.

In the realm of pharmacology, this compound has shown potential as a lead molecule for drug discovery. Studies conducted on its bioavailability and pharmacokinetics suggest that it could serve as a scaffold for developing new therapeutic agents. Its ability to interact with specific biological targets has been explored through in vitro assays, demonstrating promising results in inhibiting certain enzymes associated with diseases such as cancer and neurodegenerative disorders.

Moreover, the material science community has expressed interest in the compound due to its unique electronic properties. Research into its application as a component in organic electronics, such as semiconductors and conductive polymers, is ongoing. Preliminary findings indicate that it could enhance the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties.

As per the latest research trends, there is a growing emphasis on green chemistry approaches to synthesize and utilize compounds like N-Methyl5-(2-furyl)pyrid-2-ylmethylamine. This shift towards sustainable practices aims to minimize environmental impact while maximizing efficiency. Innovations in catalyst design and reaction optimization are expected to further enhance the eco-friendliness of its production processes.

In conclusion, N-Methyl5-(2-furyl)pyrid-2-ylmethylamine stands at the forefront of chemical innovation, offering diverse opportunities across multiple disciplines. Its structural uniqueness and versatile properties make it a valuable asset for researchers striving to address complex scientific challenges. As research progresses, this compound is poised to contribute significantly to advancements in medicine, materials science, and beyond.